Cas no 2649014-72-0 (5-bromo-2-isocyanato-1,3-dimethoxybenzene)

• Product Name: 5-bromo-2-isocyanato-1,3-dimethoxybenzene
• CAS No: 2649014-72-0
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5960522
• PubChem ID: 165857447
• Update Time: 2023-12-13

5-bromo-2-isocyanato-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-isocyanato-1,3-dimethoxybenzene
• 2649014-72-0
• EN300-1923283

• Inchi： 1S/C9H8BrNO3/c1-13-7-3-6(10)4-8(14-2)9(7)11-5-12/h3-4H,1-2H3
• InChI Key： VWTNOOAYXZGRDS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)N=C=O)OC

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.9Ų